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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
geranyl propionate. The following sections detail the physical and chemical properties,
toxicological data, hazard classifications, safe handling procedures, emergency first aid, and
the experimental protocols used to determine these safety parameters. This document is
intended to provide essential information for researchers, scientists, and professionals in drug
development to ensure the safe use of this compound.

Hazard Identification and Classification

Geranyl propionate is classified as a hazardous substance. The primary hazards are skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6][71[8][9] It is
also identified as a combustible liquid.[5]

GHS Classification Summary
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Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation 2
[618]
Serious Eye Damage/Eye oA/ 2 H319: Causes serious eye

Irritation

irritation.[2][4][6][8]

Specific Target Organ Toxicity -

Single Exposure

3 (Respiratory System)

H335: May cause respiratory
irritation.[2][6][7][8]

Acute Toxicity, Oral

H302: Harmful if swallowed.[4]

Acute Toxicity, Dermal

H311: Toxic in contact with
skin.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for geranyl propionate, compiled

from various safety data sheets and technical sources.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C13H2202 [4][10]
Molecular Weight 210.31 g/mol [4][10]
Appearance Colorless to pale yellow liquid [4]
Odor Fruity, rosy [4]
Boiling Point 252 °C at 738 mm Hg [O][11]
_ >93.3 °C (> 200.0 °F) Closed
Flash Point [7]
Cup
Density 0.899 g/mL at 25 °C [O1[11]
Vapor Pressure 0.01 mm Hg at 20 °C [7]
Water Solubility 2.22 mg/L at 25°C [12]
Refractive Index n20/D 1.456 [9][11]
Table 2: Toxicological Data
Endpoint Value Species Method/Source
Acute Oral Toxicity
> 5,000 mg/kg Rat [4]
(LD50)
Acute Dermal Toxicity )
> 5 g/kg Rabbit [12]
(LD50)
Read-across from
Repeated Dose
o 1000 mg/kg/day - geranyl acetate[13]
Toxicity (NOAEL)
[14]
Developmental Read-across from
o 440 mg/kg/day -
Toxicity (NOAEL) neryl acetate[13][14]
) o Read-across from
Skin Sensitization 5000 La/cm? | tate[13]
cm - eranyl acetate
(NESIL) HO g Y
[14]
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Table 3: Environmental Fate

Endpoint Result Method

. . 79-85% (Readily
Ready Biodegradability ] OECD 301B[15]
biodegradable)

Not expected to be Persistent, ]
IFRA Environmental

Bioaccumulation Potential Bioaccumulative, and Toxic
Standards[13][14]

(PBT)

Experimental Protocols

The safety data for geranyl propionate is derived from standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are detailed methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.[2]

o Test Animals: Typically, healthy young adult rats are used.[2] At least 5 rodents are used for
each dose level.[2]

o Administration of Test Substance: The substance is administered orally by gavage in
graduated doses to several groups of animals, with one dose per group.[2] An aqueous
solution is preferred, followed by a solution in oil (e.g., corn oil).[2] The volume administered
to rodents should generally not exceed 1 mL/100 g of body weight.[2]

o Observation Period: Animals are observed for effects and mortality for a set period.

» Data Collection: Observations of effects and deaths are recorded. Animals that die during the
test and surviving animals at the conclusion of the test are necropsied.[2]

» Endpoint: The LD50 (median lethal dose) is determined, which is the statistically derived
single dose of a substance that can be expected to cause death in 50% of the animals.[2]
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Acute Dermal Toxicity (OECD Guideline 402)

This guideline provides a method to assess the potential hazards of a substance from short-

term dermal exposure.[16][17]

Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.[17]

Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of
the trunk of the animals.[17]

Application of Test Substance: The test substance is applied uniformly over a shaved area of
at least 10% of the total body surface area.[18] The area is covered with a porous gauze
dressing and non-irritating tape for a 24-hour period.[17][19]

Observation Period: Animals are observed for signs of toxicity for at least 14 days.[16][17]
Data Collection: All animals are subjected to a gross necropsy at the end of the study.[16]

Endpoint: The test determines the dose at which 50% of the animals die (LD50).[17]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.[20][21][22]
[23]

Test Animals: The albino rabbit is the preferred species.[21]

Application of Test Substance: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the
test substance is applied to a small area of skin (approximately 6 cm?) and covered with a
gauze patch.[21]

Exposure Period: The standard exposure period is 4 hours.[21]

Observation Period: The skin is examined for erythema and edema at 60 minutes, and then
at 24, 48, and 72 hours after patch removal.[3] Observations may continue for up to 14 days
to determine the reversibility of effects.[3][21]
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» Endpoint: Dermal reactions are graded and recorded to determine the irritation or corrosion
potential.[3]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.[1][12][13][15][24]

o Test Animals: Albino rabbits are typically used.[12]

o Administration of Test Substance: The test substance is applied in a single dose into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[12][15]

o Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application.[12]

o Data Collection: Ocular responses, including corneal opacity, iritis, and conjunctival redness
and chemosis, are scored to quantify the level of irritation.[13]

e Endpoint: The scores are evaluated to determine the irritant or corrosive nature of the
substance and the reversibility of the effects.[12]

Ready Biodegradability - CO2 Evolution Test (OECD
301B)

This test determines the ready biodegradability of a substance in an aerobic agueous medium.
[25][26][27][28]

Principle: The test measures the carbon dioxide produced during the biodegradation of the
test substance.[25][27]

¢ Inoculum: A mixed population of microorganisms, typically from activated sludge of a sewage
treatment plant, is used.[27]

e Procedure: The test substance is exposed to the inoculum in a mineral medium. The system
is aerated with CO2-free air, and the CO:z produced is trapped and measured.[27]

o Duration: The test is typically run for 28 days.[25][26]
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e Endpoint: The amount of CO:z produced is compared to the theoretical maximum. A
substance is considered readily biodegradable if it reaches a 60% biodegradation threshold
within a 10-day window during the 28-day test period.[26][27]

Safety and Handling Precautions

Adherence to proper safety protocols is crucial when handling geranyl propionate.

Engineering Controls

e Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

o Ensure adequate ventilation to keep airborne concentrations low.[20]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate safety glasses with side-shields or chemical safety
goggles.[2][20]

o Skin Protection: Wear chemically resistant gloves, such as Butyl rubber (0.3mm).[4][20] Use
proper glove removal technique to avoid skin contact.[2][20]

o Body Protection: Wear impervious clothing to protect against chemical splashes. The type of
protective equipment should be selected based on the concentration and amount of the
hazardous substance handled.[2][20]

o Respiratory Protection: If ventilation is inadequate, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN 14387) respirator cartridges.[20]

Handling and Storage

e Avoid contact with skin, eyes, and clothing.[3][4][20]
» Avoid inhalation of vapor or mist.[2][4][20]
e Wash hands thoroughly after handling.[4]

o Keep container tightly closed in a dry and well-ventilated place.[4][20]
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e Store in a cool place.[2]

o Keep away from heat, sparks, and open flames.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[22]

» Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Consult a physician if irritation develops and persists.[20][22]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2][20][22] Remove contact lenses if present and easy to do. Continue rinsing.[4]

e Ingestion: DO NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[2][20][22]

Visualizations
Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.chemicalbull.com/images/product/MSDS-1764410189.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/GERANYL-PROPIONATE-Natural-SDS-1.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Assess Risks & Review SDS

;

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Prepare Ventilated Work Area
(Fume Hood)

l Handling

Carefully Dispense
Geranyl Propionate

o~

Avoid Skin/Eye Contact
& Inhalation of Vapors

Perform Experiment

Post-Héndling

Tightly Close Container

l

Store in Cool, Dry,
Well-Ventilated Area

;

Clean Work Area

;

Dispose of Waste Properly

;

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of geranyl propionate.

© 2025 BenchChem. All rights reserved.

9/13 Tech Support


https://www.benchchem.com/product/b1618796?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Emergency Response

Exposure Occurs

Routeg of Exp

Skin Contact Ingestion Inhalation Eye Contact
/ Imr;édiate Actions \ \
Remove Contaminated Clothing Rinse Mouth with Water Move to Fresh Air Rinse Eyes for 15 mins
Wash Skin with Soap & Water Do NOT Induce Vomiting

\\

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for geranyl propionate exposure.

Potential Signaling Pathway for Skin Irritation

While the specific signaling pathway for geranyl propionate-induced skin irritation is not fully
elucidated, a likely mechanism involves the activation of Transient Receptor Potential Ankyrin 1
(TRPA1) channels on sensory neurons, a common pathway for many skin irritants.
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Caption: A potential TRPA1-mediated signaling pathway for skin irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Geranyl Propionate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618796#geranyl-propionate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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